![molecular formula C16H12O5 B5754016 8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate](/img/structure/B5754016.png)
8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate, also known as moxifloxacin, is a synthetic antibiotic that belongs to the fluoroquinolone class of drugs. It is widely used for the treatment of various bacterial infections, including respiratory tract infections, skin infections, and urinary tract infections.
Mechanism of Action
Moxifloxacin works by inhibiting the activity of bacterial DNA gyrase and topoisomerase IV, which are essential enzymes for bacterial DNA replication and repair. By inhibiting these enzymes, 8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate prevents the bacteria from multiplying and ultimately leads to their death.
Biochemical and Physiological Effects:
Moxifloxacin has been found to have a good safety profile and is generally well-tolerated by patients. However, it can cause some adverse effects, including gastrointestinal disturbances, headaches, and skin rash. Moxifloxacin has also been associated with an increased risk of tendonitis and tendon rupture, particularly in elderly patients and those taking corticosteroids.
Advantages and Limitations for Lab Experiments
Moxifloxacin is a valuable tool for studying bacterial DNA replication and repair mechanisms. It is also useful for studying the effects of antibiotics on bacterial growth and resistance. However, the use of 8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate in lab experiments can be limited by its cost and availability.
Future Directions
There are several potential future directions for the research and development of 8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate. One area of interest is the development of new this compound derivatives with improved antibacterial activity and reduced toxicity. Another area of interest is the use of this compound in combination with other antibiotics to enhance their efficacy against multidrug-resistant bacteria. Additionally, the use of this compound in the treatment of other bacterial infections, such as those caused by Mycobacterium avium complex, is an area of ongoing research.
Synthesis Methods
Moxifloxacin is synthesized by the reaction of 1-cyclopropyl-6-fluoro-4-oxo-7-(1-piperazinyl)-1,4-dihydroquinoline-3-carboxylic acid with 3,4-dihydro-2H-pyran-6-ol in the presence of acetic anhydride. The reaction takes place in a solvent mixture of tetrahydrofuran and water under reflux conditions. The resulting product is purified by column chromatography to obtain pure 8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl acetate.
Scientific Research Applications
Moxifloxacin has been extensively studied for its antibacterial activity against a wide range of gram-positive and gram-negative bacteria. It has been found to be effective against multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. Moxifloxacin has also been studied for its potential use in the treatment of tuberculosis, as it has shown promising results in inhibiting the growth of Mycobacterium tuberculosis.
properties
IUPAC Name |
(8-methoxy-6-oxobenzo[c]chromen-3-yl) acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O5/c1-9(17)20-11-4-6-13-12-5-3-10(19-2)7-14(12)16(18)21-15(13)8-11/h3-8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGAWMUQBOWNISI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC2=C(C=C1)C3=C(C=C(C=C3)OC)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.